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Compound of Interest

Compound Name: Bromodiphenhydramine

Cat. No.: B195875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of

Bromodiphenhydramine as a certified reference standard (CRS) in analytical chemistry.

Given the limited publicly available data specific to Bromodiphenhydramine CRS, this guide

presents illustrative protocols based on established methods for closely related compounds,

such as Diphenhydramine. These protocols are intended to serve as a comprehensive starting

point for method development and validation in your laboratory.

Introduction to Bromodiphenhydramine
Bromodiphenhydramine is an antihistamine belonging to the ethanolamine class. It functions

as a histamine H1 receptor antagonist, competitively blocking the action of histamine and

thereby alleviating allergy symptoms. Its hydrochloride salt is available as a United States

Pharmacopeia (USP) Reference Standard and as a Pharmaceutical Secondary Standard,

which is a Certified Reference Material (CRM). These standards are essential for ensuring the

quality, purity, and potency of pharmaceutical formulations containing

Bromodiphenhydramine through accurate and reproducible analytical testing.

Chemical and Physical Properties of Bromodiphenhydramine Hydrochloride:
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Property Value Reference

Synonyms

2-[(RS)-(4-

Bromophenyl)phenylmethoxy]-

N,N-dimethylethanamine

hydrochloride, Bromazine

hydrochloride

CAS Number 1808-12-4

Molecular Formula C₁₇H₂₀BrNO · HCl

Molecular Weight 370.71 g/mol

Format Neat

Storage Temperature 2-8°C

Signaling Pathway of Bromodiphenhydramine
Bromodiphenhydramine exerts its therapeutic effect by acting as an inverse agonist at the

histamine H1 receptor. This action blocks the downstream signaling cascade typically initiated

by histamine, which is involved in allergic and inflammatory responses.

To cite this document: BenchChem. [Bromodiphenhydramine as a Certified Reference
Standard in Analytical Chemistry: Application Notes and Protocols]. BenchChem, [2025].
[Online PDF]. Available at:
[https://www.benchchem.com/product/b195875#bromodiphenhydramine-as-a-certified-
reference-standard-in-analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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